Cas no 56776-55-7 (2-methyl-N-phenyl-benzenesulfonamide)
56776-55-7 structure
Product Name:2-methyl-N-phenyl-benzenesulfonamide
CAS No:56776-55-7
MF:C13H13NO2S
MW:247.3128221035
CID:382766
PubChem ID:3017048
Update Time:2025-04-19
2-methyl-N-phenyl-benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-phenyl-benzenesulfonamide
- Benzenesulfonamide, 2-methyl-N-phenyl-
- 2-methyl-N-phenylbenzenesulfonamide
- toluene sulphonanilide
- IFLab1_000511
- DTXSID40205335
- HMS1413H05
- 56776-55-7
- SCHEMBL633994
- AKOS008968745
- MFCD00441481
- IDI1_008730
-
- MDL: MFCD00441481
- Inchi: 1S/C13H13NO2S/c1-11-7-5-6-10-13(11)17(15,16)14-12-8-3-2-4-9-12/h2-10,14H,1H3
- InChI Key: KLWUWNHLZITTHU-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C)(NC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 247.06679
- Monoisotopic Mass: 247.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 46.17
2-methyl-N-phenyl-benzenesulfonamide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
56776-55-7 (2-methyl-N-phenyl-benzenesulfonamide) Related Products
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